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Compound of Interest

Compound Name: Hexadecanedioate

Cat. No.: B1242263 Get Quote

For researchers, scientists, and drug development professionals, the safe and compliant

disposal of chemical reagents is a cornerstone of laboratory safety and environmental

responsibility. This guide provides essential procedural information for the proper disposal of

hexadecanedioate, also known as thapsic acid, ensuring adherence to safety protocols and

regulatory requirements.

Immediate Safety and Hazard Assessment
Before initiating any disposal procedures for hexadecanedioate, it is crucial to be aware of its

properties and potential hazards. While not classified as a hazardous substance under the

Globally Harmonized System (GHS), it is a combustible solid and requires appropriate

handling.[1][2][3]

Key Physicochemical Properties of Hexadecanedioate:
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Property Value Source

Appearance White, odorless powder solid [4]

Combustibility Combustible Solid [2]

Solubility in Water Low [1]

Incompatibilities
Bases, reducing agents,

oxidizing agents
[4]

Hazardous Decomposition
Carbon monoxide and carbon

dioxide upon combustion
[1][4][5]

Personal Protective Equipment (PPE):

When handling hexadecanedioate for disposal, always wear the following personal protective

equipment:

Eye Protection: Safety glasses or chemical safety goggles.[5]

Hand Protection: Chemical-resistant gloves (e.g., nitrile).[5]

Body Protection: A lab coat or other protective clothing.[5]

Step-by-Step Disposal Protocol
Given its low water solubility, disposal of hexadecanedioate down the drain is not

recommended.[3][6] The following step-by-step protocol should be followed for its proper

disposal:

Waste Characterization: Treat hexadecanedioate as a chemical waste. Although not

officially classified as hazardous, it is prudent to handle it with care through a designated

chemical waste stream.

Containment: Ensure the hexadecanedioate waste is in a sealed, clearly labeled, and

chemically compatible container. The original container is often the most suitable option. The

container must be in good condition and securely closed except when adding waste.[7][8][9]
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Labeling: The waste container must be clearly and accurately labeled. The label should

include the full chemical name, "Hexadecanedioate," and be marked as "Chemical Waste"

or as per your institution's specific guidelines.[3][10][11]

Segregation: Store the hexadecanedioate waste container separately from incompatible

materials such as bases, reducing agents, and oxidizing agents.[4][8][9]

Storage: Store the labeled waste container in a designated satellite accumulation area for

chemical waste, awaiting pickup. This area should be at or near the point of generation.[7][8]

Disposal Request: Contact your institution's Environmental Health & Safety (EHS)

department or equivalent hazardous waste management group to schedule a pickup for the

chemical waste.[7][12]

Spill Management: In case of a spill, avoid creating dust. Sweep up the solid material and

place it into a suitable, labeled container for disposal.[1][4]

Disposal of Empty Containers
Empty containers that held hexadecanedioate should be managed as follows:

Rinsing: Triple rinse the empty container with a suitable solvent (e.g., water, if effective, or an

organic solvent).[10][12]

Rinsate Collection: The rinsate from the cleaning process should be collected and disposed

of as chemical waste.

Container Disposal: Once thoroughly rinsed and with all chemical labels defaced, the

container may be disposed of in the regular trash.[12]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

hexadecanedioate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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